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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzamide

CAS No.: 917388-33-1

Cat. No.: B3302520 Get Quote

Disclaimer: As of the date of this publication, a specific Safety Data Sheet (SDS) for 3-Chloro-
5-hydroxybenzamide is not readily available. The following guidelines are therefore based on

an expert evaluation of the safety data for structurally analogous compounds, including 3-

chloro-5-hydroxybenzonitrile, 3-chloro-5-hydroxybenzoic acid, and 3-chloro-5-

hydroxybenzaldehyde. It is imperative to treat 3-Chloro-5-hydroxybenzamide with the same

level of caution as these related substances.

Understanding the Risks: Hazard Assessment
Based on the hazard profiles of closely related chemical structures, 3-Chloro-5-
hydroxybenzamide should be handled as a substance that is potentially hazardous. The

anticipated GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications are as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3]

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2][3]
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These classifications are derived from the consistent toxicological data of similar compounds,

which possess the same core aromatic structure with chloro and hydroxyl substitutions. The

causality behind these hazards lies in the chemical reactivity of the molecule, which can

interact with biological tissues, leading to irritation and potential toxicity upon exposure.

Your Shield: Personal Protective Equipment (PPE)
A robust PPE strategy is the cornerstone of safe laboratory practice when handling 3-Chloro-5-
hydroxybenzamide. The selection of appropriate PPE is directly linked to the specific

laboratory operation being performed.

PPE Selection Matrix
Laboratory Task Minimum Required PPE

Weighing and Aliquoting (Solid)
Nitrile gloves, lab coat, safety glasses with side

shields

Solution Preparation Nitrile gloves, lab coat, chemical splash goggles

Running Reactions
Nitrile gloves, lab coat, chemical splash

goggles, face shield (if splash hazard is high)

Post-Reaction Workup & Purification

Chemical-resistant gloves (e.g., butyl rubber for

organic solvents), lab coat, chemical splash

goggles, face shield

Handling Waste
Chemical-resistant gloves, lab coat, chemical

splash goggles

The Rationale Behind PPE Choices:

Gloves: Nitrile gloves provide a good barrier against incidental contact with solid chemicals

and aqueous solutions. For prolonged handling or when working with organic solvents, a

more robust glove material like butyl rubber may be necessary. Always consult a glove

compatibility chart.

Eye Protection: Safety glasses with side shields are the minimum requirement. However,

when handling solutions that could splash, chemical splash goggles are essential to provide
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a complete seal around the eyes.[4] A face shield should be used in conjunction with goggles

when there is a significant risk of splashing.[4]

Lab Coat: A lab coat protects the skin and personal clothing from contamination.

Respiratory Protection: While not typically required for small-scale laboratory use in a well-

ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of

generating dust or aerosols.[5][6]

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Caption: PPE selection workflow for handling 3-Chloro-5-hydroxybenzamide.

In the Lab: Safe Handling and Operational Plans
Adherence to standard laboratory safety protocols is critical. The following step-by-step

guidance will help ensure a safe working environment.

Engineering Controls
Ventilation: Always handle 3-Chloro-5-hydroxybenzamide in a well-ventilated area.[7] For

procedures that may generate dust or vapors, a chemical fume hood is mandatory.[8]
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Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[4]

Step-by-Step Handling Protocol
Pre-Handling:

Review the safety information for all chemicals to be used in the procedure.

Don the appropriate PPE as determined by your risk assessment.

Ensure the work area is clean and uncluttered.

Weighing:

Perform weighing in a chemical fume hood or a balance enclosure to minimize dust

inhalation.

Use a spatula to transfer the solid and avoid generating dust.

Clean any spills on the balance immediately with a damp cloth.

Dissolution:

Add the solid to the solvent slowly to avoid splashing.

If the dissolution is exothermic, use an ice bath to control the temperature.

Running the Reaction:

Conduct the reaction in a chemical fume hood.

Use appropriate glassware that is free from cracks or defects.

Ensure the reaction is properly clamped and secured.

Post-Handling:
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Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[1]

Clean the work area and any contaminated equipment.

Remove and dispose of gloves properly.

The Final Step: Waste Management and Disposal
Proper disposal of 3-Chloro-5-hydroxybenzamide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling
Solid Waste:

Collect any solid waste contaminated with 3-Chloro-5-hydroxybenzamide (e.g., weighing

paper, contaminated paper towels) in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste:

Collect liquid waste containing 3-Chloro-5-hydroxybenzamide in a compatible, sealed,

and labeled hazardous waste container.

Do not mix incompatible waste streams.

Labeling:

All hazardous waste containers must be labeled with "Hazardous Waste" and the full

chemical name of the contents.[9]

The following diagram outlines the general waste disposal workflow.
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Caption: Waste disposal workflow for 3-Chloro-5-hydroxybenzamide.

Disposal Procedure
Consult Institutional Guidelines: Follow your institution's specific procedures for hazardous

waste disposal. This typically involves contacting the Environmental Health and Safety

(EH&S) department for waste pickup.

Container Management: Do not overfill waste containers; leave adequate headspace. Keep

containers closed except when adding waste.[9]
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Decontamination: Triple rinse empty containers with a suitable solvent, and collect the

rinsate as hazardous waste.

By adhering to these comprehensive safety and handling guidelines, researchers can

effectively mitigate the risks associated with 3-Chloro-5-hydroxybenzamide and ensure a

safe and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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